Cas no 735351-82-3 (2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one)
735351-82-3 structure
Product Name:2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one
CAS No:735351-82-3
MF:C16H14BrNO
MW:316.19246339798
CID:2800579
PubChem ID:53414278
Update Time:2025-04-21
2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- LXNIEPLSZBWFHV-UHFFFAOYSA-N
- DTXSID80696824
- 2-BENZYL-6-BROMO-3,4-DIHYDROISOQUINOLIN-1(2H)-ONE
- DB-122016
- 2-benzyl-6-bromo-3,4-dihydro-2H-isoquinolin-1-one
- 735351-82-3
- SCHEMBL5946784
- 2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one
-
- Inchi: 1S/C16H14BrNO/c17-14-6-7-15-13(10-14)8-9-18(16(15)19)11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2
- InChI Key: LXNIEPLSZBWFHV-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(N(CC3C=CC=CC=3)CCC=2C=1)=O
Computed Properties
- Exact Mass: 315.02588Da
- Monoisotopic Mass: 315.02588Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.3Ų
2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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